Cas no 952479-97-9 (Methyl 5-fluoro-3-methyl-2-nitrobenzoate)

Methyl 5-fluoro-3-methyl-2-nitrobenzoate structure

952479-97-9 structure

Product Name:Methyl 5-fluoro-3-methyl-2-nitrobenzoate

CAS No:952479-97-9

MF:C₉H₈FNO₄

MW:213.162526130676

MDL:MFCD11977399

CID:797062

PubChem ID:53415166

Update Time:2024-10-25

Methyl 5-fluoro-3-methyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-fluoro-3-methyl-2-nitrobenzoate
- Benzoic acid, 5-fluoro-3-methyl-2-nitro-, methyl ester
- 5-fluoro-3-methyl-2-nitrobenzoic acid methyl ester
- VFTXULHKYAMECP-UHFFFAOYSA-N
- NE15367
- methyl 5-fluoro-3-methyl-2-nitro-benzoate
- methyl 5-fluoranyl-3-methyl-2-nitro-benzoate
- A845249
- Benzoicacid, 5-fluoro-3-methyl-2-nitro-, methyl ester
- SCHEMBL1056662
- EN300-102937
- MFCD11977399
- AS-69300
- CS-0159644
- D82726
- DTXSID30696995
- 952479-97-9
- METHYL5-FLUORO-3-METHYL-2-NITROBENZOATE
- CNB47997
- AKOS022173426
- MDL： MFCD11977399
- Inchi： 1S/C9H8FNO4/c1-5-3-6(10)4-7(9(12)15-2)8(5)11(13)14/h3-4H,1-2H3
- InChI Key： VFTXULHKYAMECP-UHFFFAOYSA-N
- SMILES： O=C(C1C([N+](=O)[O-])=C(C)C=C(F)C=1)OC

Computed Properties

Exact Mass: 213.044
Monoisotopic Mass: 213.044
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.1
XLogP3: 2.1

Experimental Properties

Density: 1.335±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.23 g/l) (25 º C),

Methyl 5-fluoro-3-methyl-2-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DA242-200mg	Methyl 5-fluoro-3-methyl-2-nitrobenzoate	952479-97-9	95%	200mg	869.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DA242-1g	Methyl 5-fluoro-3-methyl-2-nitrobenzoate	952479-97-9	95%	1g	3094.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DA242-50mg	Methyl 5-fluoro-3-methyl-2-nitrobenzoate	952479-97-9	95%	50mg	354.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DA242-250mg	Methyl 5-fluoro-3-methyl-2-nitrobenzoate	952479-97-9	95%	250mg	1417CNY	2021-05-07
TRC	M661300-10mg	methyl 5-fluoro-3-methyl-2-nitrobenzoate	952479-97-9		10mg	$ 50.00	2022-06-03
TRC	M661300-50mg	methyl 5-fluoro-3-methyl-2-nitrobenzoate	952479-97-9		50mg	$ 210.00	2022-06-03
TRC	M661300-100mg	methyl 5-fluoro-3-methyl-2-nitrobenzoate	952479-97-9		100mg	$ 320.00	2022-06-03
Alichem	A015013107-250mg	Methyl 5-fluoro-3-methyl-2-nitrobenzoate	952479-97-9	97%	250mg	$484.80	2023-08-31
Alichem	A015013107-500mg	Methyl 5-fluoro-3-methyl-2-nitrobenzoate	952479-97-9	97%	500mg	$863.90	2023-08-31
Alichem	A015013107-1g	Methyl 5-fluoro-3-methyl-2-nitrobenzoate	952479-97-9	97%	1g	$1564.50	2023-08-31

Methyl 5-fluoro-3-methyl-2-nitrobenzoate Production Method

Production Method 1

952479-96-8

952479-97-9

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; overnight, rt

Reference

: Preparation of quinuclidinyldihydrodiazepinoindazolone derivatives and analogs for use as 5-HT3 receptor modulators

, World Intellectual Property Organization, , ,

Production Method 2

952479-96-8

952479-97-9

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 18 h, rt

Reference

: Preparation of amide substituted indazole and benzotriazole derivatives as poly(ADP-ribose)polymerase (parp) inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

952479-96-8

952479-97-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 20 h, rt

Reference

: Preparation of (aralkyl)indazolylcarboxamide derivatives for treatment of EP2, EP4 receptor mediated diseases

, China, , ,

Production Method 4

952479-96-8

952479-97-9

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol ; 0 °C; 15 h, reflux; reflux → rt
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 7, cooled

Reference

: Substituted quinolinone compound as TOPK inhibitor useful in treatment of cancer and its preparation

, China, , ,

Production Method 5

952479-96-8

952479-97-9

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 18 h, rt

Reference

: Preparation of piperidinylphenylindazolylcarboxamide for use as poly(ADP-ribose)polymerase inhibitors

, World Intellectual Property Organization, , ,